1-[4-Chloro-3-[(2-methoxyphenyl)sulfamoyl]phenyl]-3-(2-methoxyphenyl)urea

• Molecular Formula: C21H20ClN3O5S
• Molecular Weight: 461.9 g/mol
• IUPAC Name: 1-[4-chloro-3-[(2-methoxyphenyl)sulfamoyl]phenyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C21H20ClN3O5S/c1-29-18-9-5-3-7-16(18)24-21(26)23-14-11-12-15(22)20(13-14)31(27,28)25-17-8-4-6-10-19(17)30-2/h3-13,25H,1-2H3,(H2,23,24,26)
• InChI Key: ORYPYYCMNHQXGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)S(=O)(=O)NC3=CC=CC=C3OC

Description

1-[4-chloro-3-[(2-methoxyphenyl)sulfamoyl]phenyl]-3-(2-methoxyphenyl)urea is a sulfonamide.

Scientific Research Applications

Chemical Synthesis and Properties

• Ureido-benzenesulfonyl Chlorides: The compound has been studied for its chemical synthesis properties. It reacts with chlorosulfonic acid to form various sulfonyl chlorides, which are key intermediates in numerous chemical reactions (Akhtar et al., 1977).

Crystal Structure Analysis

• Crystal Structure Insights: Studies have investigated the crystal structure of similar compounds, providing insights into their molecular configurations and intermolecular interactions, which are crucial for understanding their chemical behavior (Choi et al., 2011).

Synthesis Methods

• Synthesis Techniques: Research has explored different synthesis methods for similar compounds, which could be adapted for the compound , offering insights into efficient production techniques (Sarantou & Varvounis, 2022).

Application in Functionalization Reactions

• Functionalization Reactions: The compound and its derivatives are investigated for their roles in various functionalization reactions. These reactions are significant for the synthesis of complex organic molecules, which can have applications in pharmaceuticals and materials science (Korkusuz et al., 2013).

Residual Effect on Crops

• Agricultural Impact: Research has been conducted on the residual effects of similar compounds on crops, which is important for understanding their environmental impact and safety in agricultural applications (Bhan et al., 1976).

COX-2 Inhibitor Potential

• Medical Research: While specific studies on the compound for medical applications are not available, related research on similar compounds has investigated their potential as selective COX-2 inhibitors, indicating possible medical applications (Zarghi et al., 2008).